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Compound of Interest

Compound Name:
4-Chloro-5-fluoro-2-

methoxypyrimidine

Cat. No.: B592546 Get Quote

In-Depth Technical Guide: 4-Chloro-5-fluoro-2-
methoxypyrimidine
This technical guide provides a comprehensive overview of the material safety data for 4-
Chloro-5-fluoro-2-methoxypyrimidine, tailored for researchers, scientists, and professionals

in drug development.

Chemical and Physical Properties
This section summarizes the key physical and chemical properties of 4-Chloro-5-fluoro-2-
methoxypyrimidine. The data is compiled from various chemical databases and supplier

safety data sheets.
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Property Value Source

Molecular Formula C5H4ClFN2O PubChem[1], Clearsynth[2]

Molecular Weight 162.55 g/mol PubChem[1]

CAS Number 1801-06-5 PubChem[1], Clearsynth[2]

IUPAC Name
4-chloro-5-fluoro-2-

methoxypyrimidine
PubChem[1]

Appearance Off-white to Brown Solid
Not explicitly stated, inferred

from similar compounds

Melting Point 51 - 56 °C

Not explicitly stated for this

exact compound, data for a

related compound

Boiling Point 91 - 93 °C

Not explicitly stated for this

exact compound, data for a

related compound

Solubility No data available

Vapor Pressure No data available

Density No data available

Hazard Identification and Safety Information
This compound is considered hazardous. The following table outlines the hazard statements

and precautionary measures.
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity, Oral Category 4

H302: Harmful if swallowed.

P264, P270, P301+P317,

P330, P501.[3]

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation.

P264, P280, P302+P352,

P321, P332+P317,

P362+P364.

Serious Eye Damage/Irritation Category 1

H318: Causes serious eye

damage. P280,

P305+P354+P338, P317.[3]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.

Signal Word:Danger[3]

Hazard Identification

Potential Exposure Routes First Aid Measures

4-Chloro-5-fluoro-2-methoxypyrimidine

Ingestion

Inhalation

Skin Contact

Eye Contact

Rinse mouth. Get medical help if swallowed.

Move to fresh air. Give oxygen if breathing is difficult.

Wash with plenty of soap and water. Remove contaminated clothing.

Rinse with water for several minutes. Remove contact lenses. Seek immediate medical attention.
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Click to download full resolution via product page

Hazard Identification and First Aid Response Workflow

Experimental Protocols
Detailed experimental protocols for specific assays involving 4-Chloro-5-fluoro-2-
methoxypyrimidine are not publicly available. However, the following protocols for safe

handling, storage, and disposal are compiled from various safety data sheets.

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[3]

Use in a well-ventilated area, preferably under a chemical fume hood.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[4]

Keep away from incompatible materials such as strong oxidizing agents.

Recommended storage temperature is between 2-8°C.[5]

Store under an inert atmosphere (e.g., argon) to prevent degradation.[5]

Accidental Release Measures
In the event of a spill, follow these procedures:
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Personal Precautions:

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Avoid dust formation.[6]

Evacuate personnel to a safe area.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.[3]

Methods for Cleaning Up:

For small spills, absorb with an inert material (e.g., sand, earth, vermiculite) and place in a

suitable container for disposal.[5]

For large spills, dike the area to contain the spill and follow the same clean-up procedure.

Clean the affected area thoroughly with soap and water.
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Spill Occurs

Assess the Spill
(Size and Hazard)

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent material)

Clean Up Spill

Decontaminate the Area

Dispose of Waste in Accordance with Regulations

Report the Incident

Click to download full resolution via product page

Chemical Spill Response Workflow
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Toxicological Information
Quantitative toxicological data for 4-Chloro-5-fluoro-2-methoxypyrimidine is limited.

Toxicity Endpoint Value

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye damage.[3]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][6]

Specific Hazards Arising from the Chemical: Emits corrosive and toxic fumes under fire

conditions, including carbon oxides, nitrogen oxides, hydrogen chloride, and hydrogen

fluoride.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus and

full protective gear.[4]

Disposal Considerations
Dispose of this material and its container to a licensed hazardous-waste disposal contractor.[3]

Follow all federal, state, and local regulations. Do not allow the product to enter drains or

waterways.[5]
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Ecological Information
There is no data available on the ecotoxicity of 4-Chloro-5-fluoro-2-methoxypyrimidine. It is

recommended to prevent its release into the environment.[6]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material

Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Users should consult the original SDS

from the supplier for complete and up-to-date information. All personnel handling this chemical

should be adequately trained in safe handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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